5-(4-Benzylpiperidin-1-yl)sulfonyl-1,3-dimethylpyrimidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(4-Benzylpiperidin-1-yl)sulfonyl-1,3-dimethylpyrimidine-2,4-dione, also known as BZP, is a synthetic compound that belongs to the class of piperazines. BZP is a psychoactive drug that is commonly used as a recreational drug due to its stimulant effects. However, research has also shown that BZP has potential therapeutic applications in the field of medicine.
Scientific Research Applications
Antimicrobial Activity
Research has highlighted the potential of compounds related to 5-(4-Benzylpiperidin-1-yl)sulfonyl-1,3-dimethylpyrimidine-2,4-dione in the field of antimicrobial activity. A study conducted by Ghorab et al. (2017) synthesized a series of compounds that demonstrated significant antibacterial and antifungal properties against a range of pathogens, including Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli, as well as fungi such as Candida albicans. The compounds exhibited activity with MIC values ranging from 3.9 to 31.3 μg/mL, indicating their strong potential as antimicrobial agents (Ghorab, Soliman, Alsaid, & Askar, 2017).
Antiproliferative Activity
Another significant application area is in antiproliferative activity against cancer cell lines. Chandrappa et al. (2008) synthesized a series of novel 5-(4-methyl-benzylidene)-thiazolidine-2,4-dione derivatives, which were evaluated for their cell antiproliferation activity. The study found that certain derivatives exhibited potent antiproliferative activity across various carcinoma cell lines, highlighting the role of the aryl ring's substitution pattern in enhancing this activity (Chandrappa, Prasad, Vinaya, Kumar, Thimmegowda, & Rangappa, 2008).
Antitumor Drugs Development
Huang, Lin, and Huang (2001) explored the design and synthesis of sulfonamide derivatives as potential antitumor agents with low toxicity. Their work led to the development of compounds that exhibited high antitumor activity and low toxicity, offering a promising avenue for the creation of new cancer therapies. This research underscores the therapeutic potential of sulfonamide-based compounds in oncology, with one derivative showing a therapeutic index (TI) of 47.55, indicating a favorable efficacy-to-toxicity ratio (Huang, Lin, & Huang, 2001).
properties
IUPAC Name |
5-(4-benzylpiperidin-1-yl)sulfonyl-1,3-dimethylpyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O4S/c1-19-13-16(17(22)20(2)18(19)23)26(24,25)21-10-8-15(9-11-21)12-14-6-4-3-5-7-14/h3-7,13,15H,8-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZRVWCNBBYFVRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=O)N(C1=O)C)S(=O)(=O)N2CCC(CC2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.